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Compound of Interest

Compound Name: 3-Fluoro-5-nitro-2-vinylpyridine

Cat. No.: B13119477

Get Quote

In the landscape of modern chemical sciences, particularly in drug discovery and materials

science, the pyridine ring is a cornerstone scaffold. Its aromaticity, basic nitrogen atom, and

versatile reactivity make it a privileged structure. However, the strategic incorporation of fluorine

atoms onto this ring fundamentally transforms its character, unlocking a new realm of chemical

and physical properties. This guide provides a comprehensive literature review of fluorinated

vinylpyridines, a class of molecules that combines the unique attributes of a fluorinated pyridine

core with the reactive potential of a vinyl group.

The introduction of fluorine, the most electronegative element, imparts profound changes.[1][2]

It modulates the basicity (pKa) of the pyridine nitrogen, enhances metabolic stability by

blocking sites of oxidative metabolism, and increases lipophilicity, which can improve

membrane permeability and bioavailability.[3][4][5] These properties are paramount in the

design of novel therapeutics.[6] The vinyl group, in turn, serves as a versatile chemical handle

for polymerization, cross-coupling reactions, and other functionalizations, making these

compounds valuable monomers and building blocks.[7][8]

This document will navigate the key synthetic routes to these valuable compounds, elucidate

their characteristic properties and analytical signatures, and explore their burgeoning
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applications, providing researchers, scientists, and drug development professionals with a

foundational understanding of this important molecular class.

The Impact of Fluorination on the Pyridine Core
The decision to introduce fluorine is a deliberate design choice aimed at fine-tuning molecular

properties. Understanding the underlying electronic effects is critical.
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Caption: Impact of fluorine substitution on the pyridine ring's properties.

PART 1: Synthesis of Fluorinated Vinylpyridines
The synthesis of fluorinated vinylpyridines can be broadly approached via two strategic

pathways: constructing the vinyl group onto a pre-existing fluorinated pyridine core or, less

commonly, building the fluorinated ring system with the vinyl moiety already present. The

former is far more prevalent due to the wider availability of functionalized fluoropyridine

precursors.

Key Synthetic Methodologies
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1. Palladium-Catalyzed Cross-Coupling Reactions
Palladium-catalyzed reactions are the workhorses of modern organic synthesis for their

reliability, functional group tolerance, and versatility in forming carbon-carbon bonds.[9]

a) Suzuki-Miyaura Coupling: This reaction couples an organoboron reagent with an organic

halide or triflate.[10] For synthesizing a fluorinated vinylpyridine, this can be achieved by

reacting a fluorinated halopyridine with a vinylboronic acid or ester, or conversely, a vinyl-

substituted halopyridine with a fluorinated boronic acid. The use of polymer-supported

catalysts, such as poly(4-vinylpyridine)-palladium composites, has also been shown to be

effective and allows for easier catalyst recovery.[11][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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